3-Morpholinomethyl-5-t-octylcatechol

• Molecular Formula: C19H31NO3
• Molecular Weight: 321.5 g/mol
• IUPAC Name: 3-(morpholin-4-ylmethyl)-5-(2,4,4-trimethylpentan-2-yl)benzene-1,2-diol
• InChI: InChI=1S/C19H31NO3/c1-18(2,3)13-19(4,5)15-10-14(17(22)16(21)11-15)12-20-6-8-23-9-7-20/h10-11,21-22H,6-9,12-13H2,1-5H3
• InChI Key: UWDDPACBBFZNAE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(C)(C)C1=CC(=C(C(=C1)O)O)CN2CCOCC2

Description

3-Morpholinomethyl-5-t-octylcatechol is a useful research compound. Its molecular formula is C19H31NO3 and its molecular weight is 321.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To paraformaldehyde (40 g, 1.3 mole) in 100 ml isopropanol at 25° C. was added morpholine (88 ml) in 0.5 liter isopropanol. The reaction mixture was refluxed for 30 minutes to effect solution. To the solution, 4-t-octylcatechol (222 g, 1.0 mole) dissolved in 0.5 liter isopropanol was added dropwise while maintaining the solution temperature at 60° C. The reaction mixture was stirred at reflux overnight. The reaction was cooled to 25° C. and the solvent was removed in vacuo to give a white solid which was triturated with 750 ml petroleum ether and collected. Overall yield from two crops was 86%, 280 g.

Synthesis routes and methods II

Procedure details